7-((S)-3-Amino-1-pyrrolidinyl)-1-cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-5-methyl-4-oxoquinoline-3-carboxylic acid hydrochloride
7-((S)-3-Amino-1-pyrrolidinyl)-1-cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-5-methyl-4-oxoquinoline-3-carboxylic acid hydrochloride
Brand Name:
Vulcanchem
CAS No.:
178173-90-5
VCID:
VC20917348
InChI:
InChI=1S/C19H22FN3O4.ClH/c1-9-13-15(23(11-3-4-11)8-12(17(13)24)19(25)26)18(27-2)16(14(9)20)22-6-5-10(21)7-22;/h8,10-11H,3-7,21H2,1-2H3,(H,25,26);1H/t10-;/m0./s1
SMILES:
CC1=C2C(=C(C(=C1F)N3CCC(C3)N)OC)N(C=C(C2=O)C(=O)O)C4CC4.Cl
Molecular Formula:
C19H23ClFN3O4
Molecular Weight:
411.9 g/mol
7-((S)-3-Amino-1-pyrrolidinyl)-1-cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-5-methyl-4-oxoquinoline-3-carboxylic acid hydrochloride
CAS No.: 178173-90-5
Cat. No.: VC20917348
Molecular Formula: C19H23ClFN3O4
Molecular Weight: 411.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 178173-90-5 |
|---|---|
| Molecular Formula | C19H23ClFN3O4 |
| Molecular Weight | 411.9 g/mol |
| IUPAC Name | 7-[(3S)-3-aminopyrrolidin-1-yl]-1-cyclopropyl-6-fluoro-8-methoxy-5-methyl-4-oxoquinoline-3-carboxylic acid;hydrochloride |
| Standard InChI | InChI=1S/C19H22FN3O4.ClH/c1-9-13-15(23(11-3-4-11)8-12(17(13)24)19(25)26)18(27-2)16(14(9)20)22-6-5-10(21)7-22;/h8,10-11H,3-7,21H2,1-2H3,(H,25,26);1H/t10-;/m0./s1 |
| Standard InChI Key | BVMLNJHQNYYZKW-PPHPATTJSA-N |
| Isomeric SMILES | CC1=C2C(=C(C(=C1F)N3CC[C@@H](C3)N)OC)N(C=C(C2=O)C(=O)O)C4CC4.Cl |
| SMILES | CC1=C2C(=C(C(=C1F)N3CCC(C3)N)OC)N(C=C(C2=O)C(=O)O)C4CC4.Cl |
| Canonical SMILES | CC1=C2C(=C(C(=C1F)N3CCC(C3)N)OC)N(C=C(C2=O)C(=O)O)C4CC4.Cl |
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